Benzyl N-[2-methyl-1-(phenylsulfonyl)propyl]-carbamate

• IUPAC Name: benzyl N-[1-(benzenesulfonyl)-2-methylpropyl]carbamate
• InChI: InChI=1S/C18H21NO4S/c1-14(2)17(24(21,22)16-11-7-4-8-12-16)19-18(20)23-13-15-9-5-3-6-10-15/h3-12,14,17H,13H2,1-2H3,(H,19,20)
• InChI Key: CYYGRFHGTQAQJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(NC(=O)OCC1=CC=CC=C1)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C18H21NO4S
• DSSTOX Substance ID: DTXSID90395856
• Molecular Weight: 347.4 g/mol
• CAS No.: 439095-25-7

Description

Benzyl N-[2-methyl-1-(phenylsulfonyl)propyl]-carbamate, more commonly referred to as BNPC, is a carbamate derivative of phenylsulfonylpropyl-2-methylbenzyl alcohol. It is a colorless, odorless, and crystalline solid with a melting point of approximately 150°C. BNPC is a relatively new compound and has been studied for its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

• Benzyl N-[2-methyl-1-(phenylsulfonyl)propyl]-carbamate and related compounds have been studied for their chemical properties and potential applications in organic synthesis. For instance, derivatives like tert-Butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates have been prepared from aldehydes and shown to behave as N-(Boc)-protected nitrones in reactions with organometallics, giving N-(Boc)hydroxylamines, indicating their potential as building blocks in organic synthesis (Guinchard et al., 2005), (Guinchard et al., 2005).

• Ortho-[(N-Methyl)carbamoyl]phenyl benzyl sulfoxide, closely related to the target compound, has been used as a synthetic equivalent for α-hydroxy and α-chloro benzyl carbanions, involving a highly stereoselective α-C-alkylation and displacement of the sulfinyl group, showcasing its use in complex chemical syntheses (Volonterio et al., 2002).

Medicinal Chemistry and Pharmacological Potential

• Some derivatives of this compound have been investigated for their biological activity. For example, N-Methylimidazole-catalyzed synthesis of carbamates from hydroxamic acids via the Lossen rearrangement has shown potential in medicinal chemistry, highlighting the versatility of these compounds in synthesizing biologically active molecules (Yoganathan & Miller, 2013), (Yoganathan & Miller, 2013).

• Novel sulfonamide-based carbamates, closely related to the subject compound, have been synthesized and characterized as selective inhibitors of butyrylcholinesterase, showcasing potential therapeutic applications (Magar et al., 2021).

Safety and Hazards

“Benzyl N-[2-methyl-1-(phenylsulfonyl)propyl]-carbamate” can cause severe skin burns and eye damage. Precautionary measures include not breathing dusts or mists, washing skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and more.